Cas no 1001020-14-9 (3-(Trifluoromethyl)-1H-pyrazole-4-carbaldehyde)

• Product Name: 3-(Trifluoromethyl)-1H-pyrazole-4-carbaldehyde
• CAS No: 1001020-14-9
• MF: C₅H₃F₃N₂O
• MW: 164.085331201553
• MDL: MFCD07375188
• CID: 827393
• PubChem ID: 28875391
• Update Time: 2025-10-29

3-(Trifluoromethyl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(trifluoromethyl)-1H-Pyrazole-4-carboxaldehyde
• 3-(Trifluoromethyl)-1H-pyrazole-4-carbaldehyde
• 3-TRIFLUOROMETHYL-1H-PYRAZOLE-4-CARBALDEHYDE
• 5-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde
• 4-Formyl-3-(trifluoromethyl)-1H-pyrazole
• 3-(trifluoromethyl)pyrazole-4-carbaldehyde
• SDTPLGPGUPPHCY-UHFFFAOYSA-N
• BCP23164
• SBB052301
• FCH833207
• CT0099
• AB41394
• PC300005
• AB0034334
• ST2417424
• AX8042274
• X8470
• A
• DS-12086
• MFCD07375188
• J-511014
• SY066065
• 4-formyl-3-trifluoromethyl-1h-pyrazole
• AKOS006229526
• DTXSID60651739
• CS-0018769
• 1001020-14-9
• Q-103254
• EN300-1725444
• SCHEMBL70375
• 1H-PYRAZOLE-4-CARBOXALDEHYDE, 3-(TRIFLUOROMETHYL)-
• F2198-4602
• Z1198173144
• DB-002242
• SCHEMBL11939595

• MDL： MFCD07375188
• Inchi： 1S/C5H3F3N2O/c6-5(7,8)4-3(2-11)1-9-10-4/h1-2H,(H,9,10)
• InChI Key： SDTPLGPGUPPHCY-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=O)C=NN1)(F)F

Computed Properties

• Exact Mass: 164.02000
• Monoisotopic Mass: 164.01974721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8
• XLogP3: 0.6

Experimental Properties

• Density: 1.545±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 285.7±40.0 ºC (760 Torr),
• Flash Point: 126.6±27.3 ºC,
• Solubility: Slightly soluble (1.8 g/l) (25 º C),
• PSA: 45.75000
• LogP: 1.24100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 3-(Trifluoromethyl)-1H-pyrazole-4-carbaldehyde

Introduction to 3-(Trifluoromethyl)-1H-pyrazole-4-carbaldehyde (CAS No. 1001020-14-9)

3-(Trifluoromethyl)-1H-pyrazole-4-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1001020-14-9, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic aldehyde features a trifluoromethyl group at the 3-position of the pyrazole ring, which imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

The trifluoromethyl group is a well-documented moiety in medicinal chemistry due to its ability to enhance metabolic stability, lipophilicity, and binding affinity. In the context of 3-(Trifluoromethyl)-1H-pyrazole-4-carbaldehyde, this substituent contributes to the compound's potential as a building block for drugs targeting various diseases, including cancer, inflammation, and infectious disorders. The aldehyde functionality at the 4-position provides a reactive site for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological activities.

Recent advancements in synthetic methodologies have facilitated the efficient preparation of 3-(Trifluoromethyl)-1H-pyrazole-4-carbaldehyde, making it more accessible for academic and industrial research. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and flow chemistry have improved yields and purity, allowing researchers to explore its applications more thoroughly. These innovations have spurred interest in leveraging this compound for drug discovery programs aimed at addressing unmet medical needs.

The pyrazole core is a privileged structure in medicinal chemistry, known for its broad spectrum of biological activities. Compounds containing the pyrazole ring have been investigated for their potential as kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The introduction of a trifluoromethyl group into this framework further enhances its pharmacological profile by modulating enzyme interactions and improving pharmacokinetic properties. For instance, studies have shown that trifluoromethylated pyrazoles exhibit enhanced binding to target proteins, which can lead to more potent and selective therapeutic agents.

In oncology research, 3-(Trifluoromethyl)-1H-pyrazole-4-carbaldehyde has garnered attention as a precursor for developing small-molecule inhibitors of aberrantly activated kinases. Kinases play a crucial role in signal transduction pathways that regulate cell growth and division, making them attractive targets for cancer therapy. The trifluoromethyl group's ability to improve binding affinity has been exploited in designing inhibitors that disrupt oncogenic signaling networks. Preliminary studies suggest that derivatives of this compound may exhibit promising activity against certain types of cancer by inhibiting key enzymes involved in tumor progression.

Beyond oncology, this compound has potential applications in antimicrobial and anti-inflammatory drug development. The structural features of 3-(Trifluoromethyl)-1H-pyrazole-4-carbaldehyde allow it to interact with biological targets involved in pathogenic processes. For example, modifications at the aldehyde group can yield Schiff bases or heterocyclic compounds with enhanced antimicrobial properties. Additionally, pyrazole derivatives have been explored for their anti-inflammatory effects, particularly in targeting cyclooxygenase (COX) enzymes and other inflammatory mediators.

The synthesis of 3-(Trifluoromethyl)-1H-pyrazole-4-carbaldehyde involves multi-step organic transformations that highlight its synthetic utility. Key steps often include condensation reactions to form the pyrazole ring followed by functionalization with the trifluoromethyl group and subsequent introduction of the aldehyde moiety. Advances in catalytic systems have enabled greener and more efficient synthetic routes, aligning with sustainable chemistry principles. These developments not only enhance the accessibility of the compound but also contribute to reducing the environmental impact of pharmaceutical synthesis.

Computational chemistry has played a pivotal role in understanding the molecular interactions of 3-(Trifluoromethyl)-1H-pyrazole-4-carbaldehyde. Molecular docking studies have revealed its potential binding modes with various biological targets, providing insights into its mechanism of action. These computational approaches complement experimental efforts by predicting how modifications to the structure might influence biological activity. Such integrative strategies are essential for optimizing lead compounds toward clinical development.

The agrochemical sector has also shown interest in trifluoromethylated pyrazoles, including derivatives of this compound, due to their potential as pesticides or plant growth regulators. The unique properties conferred by the trifluoromethyl group make these compounds effective at lower concentrations while maintaining environmental safety profiles. Research is ongoing to identify novel agrochemical applications that leverage the structural versatility of this scaffold.

In conclusion,3-(Trifluoromethyl)-1H-pyrazole-4-carbaldehyde (CAS No. 1001020-14-9) represents a versatile intermediate with significant potential across multiple domains of chemical biology and drug discovery. Its structural features—particularly the presence of a trifluoromethyl group—enhance its utility as a scaffold for developing bioactive molecules with improved pharmacological properties. As synthetic methodologies continue to evolve and research progresses, this compound is poised to play an increasingly important role in addressing global health challenges through innovative chemical solutions.